2-{5-methanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1,3-thiazole

• IUPAC Name: 2-(5-methylsulfonyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl)-1,3-thiazole
• InChI: InChI=1S/C10H15N3O2S2/c1-17(14,15)13-6-8-4-12(5-9(8)7-13)10-11-2-3-16-10/h2-3,8-9H,4-7H2,1H3
• InChI Key: HSVYIEKJLCCLAM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CC2CN(CC2C1)C3=NC=CS3
• Molecular Formula: C10H15N3O2S2
• Molecular Weight: 273.4 g/mol

Description

2-{5-methanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1,3-thiazole (MOPT) is a heterocyclic compound belonging to the pyrrole family. It is a highly versatile organic molecule that has a wide range of applications in organic synthesis, drug design, and biochemistry. MOPT has been used in a variety of scientific research applications, including as a catalyst in organic synthesis, as a drug target, and as a potential therapeutic agent.

Scientific Research Applications

2-{5-methanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1,3-thiazole has been used in a variety of scientific research applications, including organic synthesis, drug design, and biochemistry. In organic synthesis, this compound has been used as a catalyst for a variety of reactions, including the synthesis of heterocyclic compounds, the synthesis of polymers, and the synthesis of complex molecules. In drug design, this compound has been used as a target for drug discovery and as a potential therapeutic agent. In biochemistry, this compound has been used to study the structure and function of enzymes, and as a tool for studying protein-protein interactions.

Mechanism of Action

The mechanism of action of 2-{5-methanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1,3-thiazole is not yet fully understood. However, it is believed that this compound acts as a catalyst in a variety of reactions, allowing the formation of new bonds between molecules. Additionally, this compound is thought to interact with proteins and enzymes, altering their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, this compound has been shown to interact with proteins and enzymes, potentially altering their structure and function. Additionally, this compound has been shown to act as a catalyst in a variety of reactions, allowing the formation of new bonds between molecules.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{5-methanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1,3-thiazole in laboratory experiments include its versatility, its ability to act as a catalyst in a variety of reactions, and its ability to interact with proteins and enzymes. The limitations of using this compound in laboratory experiments include its low solubility in water and its potential toxicity. Additionally, this compound is not as stable as some other compounds, which can make it difficult to work with in laboratory experiments.

Future Directions

For the use of 2-{5-methanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1,3-thiazole in scientific research include further exploration of its mechanism of action, its potential therapeutic applications, and its potential uses in organic synthesis. Additionally, further research is needed to explore the potential toxicity of this compound and its potential interactions with proteins and enzymes. Finally, further research is needed to explore the potential uses of this compound in drug design and drug discovery.

Synthesis Methods

2-{5-methanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1,3-thiazole can be synthesized via a variety of methods, including the classical Vilsmeier reaction and the more modern Suzuki-Miyaura coupling reaction. In the Vilsmeier reaction, an aryl halide is reacted with a mixture of phosphorus oxychloride and dimethylformamide to form a diazonium salt, which is then reacted with a base to form the this compound product. The Suzuki-Miyaura coupling reaction is a palladium-catalyzed cross-coupling reaction that is used to synthesize this compound from aryl halides and arylboronic acids.